5-ethynyl-2,1,3-benzoxadiazole

• IUPAC Name: 5-ethynyl-2,1,3-benzoxadiazole
• InChI: InChI=1S/C8H4N2O/c1-2-6-3-4-7-8(5-6)10-11-9-7/h1,3-5H
• InChI Key: DWLBSYNZTUNOLI-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC2=NON=C2C=C1
• Molecular Formula: C8H4N2O
• Molecular Weight: 144.13 g/mol

Description

5-Ethynyl-2,1,3-benzoxadiazole (5-EBD) is a small molecule that is used in a variety of scientific research applications. It is a heterocyclic compound that consists of an aromatic 5-membered ring with an ethynyl group and a 2,1,3-benzoxadiazole group. The unique structure of 5-EBD makes it a useful tool for many scientific applications, including organic synthesis, drug design, and biochemistry.

Scientific Research Applications

5-ethynyl-2,1,3-benzoxadiazole has a variety of scientific research applications. It has been used in organic synthesis to synthesize new compounds, such as 5-ethynyl-2,1,3-benzoxadiazole-4-carboxylic acid and its derivatives. It has also been used in drug design, as it has been found to be a potent inhibitor of the enzyme acetylcholinesterase. In addition, 5-ethynyl-2,1,3-benzoxadiazole has been used in biochemistry and physiology to study the mechanism of action of various drugs, as well as the biochemical and physiological effects of various compounds.

Mechanism of Action

The mechanism of action of 5-ethynyl-2,1,3-benzoxadiazole is not yet fully understood. However, it is believed that the ethynyl group of 5-ethynyl-2,1,3-benzoxadiazole reacts with the acetylcholinesterase enzyme, resulting in the inhibition of the enzyme’s activity. This inhibition of the enzyme’s activity is thought to be responsible for the drug’s effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ethynyl-2,1,3-benzoxadiazole have been studied in several animal models. In rats, 5-ethynyl-2,1,3-benzoxadiazole has been found to reduce the levels of acetylcholine in the brain, resulting in a decrease in anxiety and an increase in alertness. In mice, 5-ethynyl-2,1,3-benzoxadiazole has been found to reduce the levels of dopamine in the brain, resulting in an antidepressant-like effect. In addition, 5-ethynyl-2,1,3-benzoxadiazole has been found to reduce the levels of glutamate in the brain, resulting in an anti-seizure effect.

Advantages and Limitations for Lab Experiments

The use of 5-ethynyl-2,1,3-benzoxadiazole in laboratory experiments offers several advantages. One of the main advantages is that it is easy to synthesize and is relatively inexpensive. In addition, 5-ethynyl-2,1,3-benzoxadiazole is a potent inhibitor of the enzyme acetylcholinesterase, making it a useful tool for studying the mechanism of action of various drugs. However, there are also some limitations to the use of 5-ethynyl-2,1,3-benzoxadiazole in laboratory experiments. For example, the effects of 5-ethynyl-2,1,3-benzoxadiazole on the body may vary depending on the dosage and the individual. In addition, 5-ethynyl-2,1,3-benzoxadiazole may interact with other drugs, making it difficult to predict the effects of a combination of drugs.

Future Directions

There are several potential future directions for research involving 5-ethynyl-2,1,3-benzoxadiazole. One potential direction is to further study the biochemical and physiological effects of 5-ethynyl-2,1,3-benzoxadiazole in animal models. Another potential direction is to study the interactions between 5-ethynyl-2,1,3-benzoxadiazole and other drugs, in order to better understand how they may interact in the body. In addition, further research could be done to develop more efficient and cost-effective synthesis methods for 5-ethynyl-2,1,3-benzoxadiazole. Finally, further research could be done to explore the potential therapeutic applications of 5-ethynyl-2,1,3-benzoxadiazole, such as for the treatment of anxiety and depression.

Synthesis Methods

5-ethynyl-2,1,3-benzoxadiazole can be synthesized in a variety of ways. One of the most common methods is the reaction of 2-iodobenzoyl chloride with 5-ethynyl-2,1,3-benzoxadiazole-4-carboxylic acid in the presence of a base such as potassium carbonate. This reaction yields 5-ethynyl-2,1,3-benzoxadiazole as the major product, with minor amounts of byproducts. Other methods of synthesis include the reaction of 5-ethynyl-2,1,3-benzoxadiazole-4-carboxylic acid with an alkyl halide in the presence of a base, and the reaction of an alkyl halide with a 1,3-diketone in the presence of a base.